Cas no 1396747-65-1 (3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide
• CAS No: 1396747-65-1
• MF: C₁₆H₁₈FNO₄S
• MW: 339.381826877594
• CID: 6543226
• Update Time: 2025-06-09

3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide
• 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzenesulfonamide
• Benzenesulfonamide, 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxy-

• Inchi： 1S/C16H18FNO4S/c1-22-16-8-7-13(11-14(16)17)23(20,21)18-10-9-15(19)12-5-3-2-4-6-12/h2-8,11,15,18-19H,9-10H2,1H3
• InChI Key： LFMSGTOZQIACAQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(O)C2=CC=CC=C2)(=O)=O)=CC=C(OC)C(F)=C1

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 521.0±60.0 °C(Predicted)
• pka: 11.14±0.50(Predicted)

Additional information on 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide

Recent Advances in the Study of 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide (CAS: 1396747-65-1)

The compound 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide (CAS: 1396747-65-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide acts as a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumor environments. The study employed X-ray crystallography to reveal the compound's binding mode within the active site of CA IX, providing critical insights for structure-based drug design.

Further research has explored the compound's pharmacokinetic properties. A preclinical study published in European Journal of Pharmaceutical Sciences (2024) investigated the absorption, distribution, metabolism, and excretion (ADME) profile of 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide in rodent models. The results indicated favorable oral bioavailability and tissue penetration, with particularly high accumulation in tumor tissues, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, recent work has identified anti-inflammatory applications for this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines, potentially through modulation of NF-κB signaling pathways. This finding opens new avenues for developing treatments for chronic inflammatory diseases.

The synthetic accessibility of 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide has also been improved through recent methodological advances. A 2023 paper in Organic Process Research & Development described a novel, scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. This development is crucial for facilitating further preclinical and clinical investigations.

Looking forward, several research groups have announced plans to initiate Phase I clinical trials for derivatives of 3-fluoro-N-(3-hydroxy-3-phenylpropyl)-4-methoxybenzene-1-sulfonamide in the coming year. These studies will focus on safety and preliminary efficacy in oncology indications, potentially paving the way for new targeted therapies. The compound's unique combination of biological activities and favorable drug-like properties positions it as an exciting prospect in medicinal chemistry research.